Cas no 2225176-89-4 (6-Bromo-5-trifluoromethylpyridine-3-boronic acid)

• Product Name: 6-Bromo-5-trifluoromethylpyridine-3-boronic acid
• CAS No: 2225176-89-4
• MF: C₆H₄BBrF₃NO₂
• MW: 269.81
• CID: 5143174
• PubChem ID: 91882758
• Update Time: 2025-07-20

6-Bromo-5-trifluoromethylpyridine-3-boronic acid Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-5-trifluoromethylpyridine-3-boronic acid
• (6-Bromo-5-(trifluoromethyl)pyridin-3-yl)boronic acid
• 2225176-89-4
• (6-Bromo-5-(trifluoromethyl)pyridin-3-yl)boronicacid

• Inchi： 1S/C6H4BBrF3NO2/c8-5-4(6(9,10)11)1-3(2-12-5)7(13)14/h1-2,13-14H
• InChI Key： QBFQUBLUXWZGDD-UHFFFAOYSA-N
• SMILES： B(C1=CC(C(F)(F)F)=C(Br)N=C1)(O)O

Computed Properties

• Exact Mass: 268.94706g/mol
• Monoisotopic Mass: 268.94706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 6-Bromo-5-trifluoromethylpyridine-3-boronic acid

Recent Advances in the Application of 6-Bromo-5-trifluoromethylpyridine-3-boronic acid (CAS: 2225176-89-4) in Chemical Biology and Pharmaceutical Research

6-Bromo-5-trifluoromethylpyridine-3-boronic acid (CAS: 2225176-89-4) has emerged as a pivotal building block in medicinal chemistry and drug discovery due to its unique structural and electronic properties. This boronic acid derivative serves as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex heterocyclic compounds with potential therapeutic applications. Recent studies have highlighted its role in the development of kinase inhibitors, antiviral agents, and radiopharmaceuticals, underscoring its significance in modern pharmaceutical research.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 6-Bromo-5-trifluoromethylpyridine-3-boronic acid in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized this compound as a key intermediate to introduce the trifluoromethylpyridine moiety, which significantly enhanced the metabolic stability and target binding affinity of the resulting inhibitors. The study reported a 40% improvement in pharmacokinetic properties compared to previous generations of BTK inhibitors, marking a substantial advancement in the treatment of B-cell malignancies.

In the field of antiviral research, a recent publication in ACS Infectious Diseases (2024) described the application of this boronic acid derivative in the development of broad-spectrum antiviral compounds. The electron-withdrawing effects of both the bromo and trifluoromethyl groups were found to be crucial for maintaining the stability of the boronic acid functionality under physiological conditions, while simultaneously modulating the electronic properties of the final drug candidates. This dual functionality enabled researchers to achieve unprecedented selectivity indices against several RNA viruses, including SARS-CoV-2 variants.

The compound's unique properties have also found applications in radiopharmaceutical development. A 2024 study in Nuclear Medicine and Biology reported the successful incorporation of 6-Bromo-5-trifluoromethylpyridine-3-boronic acid into PET tracer molecules. The presence of the bromine atom allowed for facile radiohalogenation, while the boronic acid group served as a handle for further functionalization. This approach yielded novel imaging agents with improved blood-brain barrier penetration and target specificity for neurological disorders.

From a synthetic chemistry perspective, recent advances in continuous flow chemistry have significantly improved the scalability and safety profile of reactions involving 6-Bromo-5-trifluoromethylpyridine-3-boronic acid. A 2023 publication in Organic Process Research & Development detailed an optimized continuous flow protocol that reduced reaction times from hours to minutes while maintaining excellent yields (>85%). This technological advancement addresses previous challenges associated with handling boronic acids on industrial scales, potentially accelerating the drug discovery pipeline.

Looking forward, the unique combination of structural features in 6-Bromo-5-trifluoromethylpyridine-3-boronic acid continues to inspire innovative applications across multiple therapeutic areas. Current research efforts are exploring its potential in PROTAC (proteolysis targeting chimera) design, where its ability to simultaneously engage multiple functional groups may prove particularly valuable. As synthetic methodologies continue to evolve and our understanding of structure-activity relationships deepens, this compound is poised to remain at the forefront of pharmaceutical innovation in the coming years.